Diphenylpyraline hydrochloride

• CAS No.: 132-18-3
• Product Name: Diphenylpyraline hydrochloride
• Molecular Formula: C19H24ClNO
• Molecular Weight: 317.9 g/mol
• IUPAC Name: 4-benzhydryloxy-1-methylpiperidine;hydrochloride
• Standard InChI: InChI=1S/C19H23NO.ClH/c1-20-14-12-18(13-15-20)21-19(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18-19H,12-15H2,1H3;1H
• Standard InChIKey: LPRLDRXGWKXRMQ-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)OC(C2=CC=CC=C2)C3=CC=CC=C3.Cl
• Canonical SMILES: CN1CCC(CC1)OC(C2=CC=CC=C2)C3=CC=CC=C3.Cl
• Appearance: Solid powder
• Melting Point: 204.0 °C
• Description: Diphenylpyraline hydrochloride is a first-generation antihistamine with anticholinergic effects of the diphenylpiperidine class.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 147-20-6 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-diphenylmethoxy-1-methylpiperidine; diphenylpyraline; diphenylpyraline hydrochloride; diphenylpyraline maleate (2:1); Lergobine
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• PubChem Compound: 66063
• Last Modified: Nov 11 2021